Cas no 23877-63-6 (Benzonitrile, 2-(1-methylethenyl)-)

Benzonitrile, 2-(1-methylethenyl)- structure

23877-63-6 structure

Product Name:Benzonitrile, 2-(1-methylethenyl)-

CAS No:23877-63-6

Molecular Formula:C₁₀H₉N

Molecular Weight:143.185

CID:3917555

PubChem ID:12180249

Benzonitrile, 2-(1-methylethenyl)- Properties

Names and Identifiers

- Benzonitrile, 2-(1-methylethenyl)-
- 2-prop-1-en-2-ylbenzonitrile
- 23877-63-6
- SCHEMBL2655533
- 2-(Prop-1-en-2-yl)benzonitrile
- InChIKey： DOOVGBOLQKPYFI-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H9N/c1-8(2)10-6-4-3-5-9(10)7-11/h3-6H,1H2,2H3

Computed Properties

Exact Mass: 143.073499291Da
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 143.073499291Da
Heavy Atom Count: 11
Complexity: 196
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.2
Topological Polar Surface Area: 23.8Å²

Benzonitrile, 2-(1-methylethenyl)- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
eNovation Chemicals LLC	Y1289350-500mg	2-prop-1-en-2-ylbenzonitrile	23877-63-6	95%	500mg	$595	2025-02-27

Benzonitrile, 2-(1-methylethenyl)- Related Literature

1. Ni-Catalyzed α-arylation of esters and amides with phenol derivatives†

Eva Koch,Ryosuke Takise,Armido Studer,Junichiro Yamaguchi Chem. Commun., 2015,51, 855-857
2. Insight into the pore tuning of triazine-based nitrogen-rich organoalkoxysilane membranes for use in water desalination†

Rong Xu,Hiroki Nagasawa,Akinobu Naka,Joji Ohshita,Tomohisa Yoshioka,Masakoto Kanezashi,Toshinori Tsuru RSC Adv., 2014,4, 23759-23769
3. Programmable diagnostic devices made from paper and tape†

Andres W. Martinez,Scott T. Phillips,Zhihong Nie,Chao-Min Cheng,Emanuel Carrilho,Benjamin J. Wiley,George M. Whitesides Lab Chip, 2010,10, 2499-2504
4. An electrochemical immunosensor modified with titanium IV oxide/polyacrylonitrile nanofibers for the determination of a carcinoembryonic antigen†

New J. Chem., 2021,45, 5391-5398
5. Isotherm model for moisture-controlled CO2 sorption†

Yuta Kaneko,Klaus S. Lackner Phys. Chem. Chem. Phys., 2022,24, 14763-14771
6. Back cover

Polym. Chem., 2016,7, 7029-7030
7. Inside front cover

Catal. Sci. Technol., 2019,9, 4774-4774
8. Poly(sodium acrylate) hydrogels: synthesis of various network architectures, local molecular dynamics, salt partitioning, desalination and simulation†

Lukas Arens,Dennis Barther,Jonas Landsgesell,Christian Holm,Manfred Wilhelm Soft Matter, 2019,15, 9949-9964
9. Biomimetic syntheses of C23 terpenoids: structural revision of salyunnanin A and confirmation of hassanane†

Xun Zhang,Zhongle Li,Huaya Yong,Zhixiang Xie Org. Chem. Front., 2018,5, 3469-3475
10. Protein-aided formation of triangular silver nanoprisms with enhanced SERS performance†

Xi Geng,Nathan A. Carter,Tijana Z. Grove J. Mater. Chem. B, 2016,4, 4182-4190

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes

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